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Compound of Interest

Compound Name: SB26019

Cat. No.: B15139104

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling of SB26019,
commercially known as Chipco 26019®, whose active ingredient is iprodione. Adherence to

these procedures is critical for ensuring laboratory safety and maintaining the integrity of your
research.

Essential Safety Information

Iprodione is a dicarboximide fungicide and nematicide. While it has low acute oral and dermal
toxicity in laboratory animals, it is suspected of causing cancer and may have other long-term
health effects.[1] Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)

The following PPE is required when handling iprodione in solid (powder/granule) or liquid
formulations.
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PPE Category

Specification

Rationale

Eye and Face Protection

Safety glasses with side-
shields or tightly fitting safety
goggles. A face shield should
be worn if there is a splash

hazard.

Protects against eye irritation,
redness, and potential

splashes of the chemical.[2][3]

[4]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber, neoprene,
or barrier laminate), a lab coat
or chemical-resistant apron,
and closed-toe shoes. For
extensive handling, chemical-
resistant coveralls are

recommended.

Prevents skin contact, which
can cause irritation and

absorption of the chemical.[2]

[5][6]

Respiratory Protection

A NIOSH-approved respirator
is required if working with the
powder form outside of a
chemical fume hood or if

aerosols may be generated.

Minimizes inhalation of dust or

mist, which can be harmful.[2]

[7]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
at least 15-20 minutes, holding the eyelids open.

Eye Contact Remove contact lenses, if present, after the first
5 minutes, then continue rinsing. Seek

immediate medical attention.[7]

Immediately remove contaminated clothing.
) Rinse the affected skin area with plenty of soap
Skin Contact ) )
and water for 15-20 minutes. Seek medical

attention if irritation persists.[7]

Move the person to fresh air. If breathing is

difficult, provide oxygen. If the person is not

Inhalation ) ] o o
breathing, begin artificial respiration. Seek
immediate medical attention.
DO NOT induce vomiting. If the person is
conscious and able to swallow, have them sip a
) glass of water. Never give anything by mouth to
Ingestion

an unconscious person. Call a poison control
center or doctor immediately for treatment
advice.[6][7]

Operational Plan: From Receipt to Disposal

A systematic approach to handling iprodione minimizes risks and ensures a safe laboratory
environment. The following workflow outlines the key stages.
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SB26019 (Iprodione) Handling Workflow

Receiving and Storage

 Inspection: Upon receipt, inspect the container for any signs of damage or leaks.
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o Storage: Store iprodione in its original, tightly sealed container in a cool, dry, and well-
ventilated area.[8] Keep it away from food, drink, and animal feeding stuffs. The storage area
should be locked and accessible only to authorized personnel.

o Incompatibilities: Avoid storing with strong oxidizing agents, strong acids, and strong bases.

Preparation of Solutions

» Location: All weighing of powdered iprodione and preparation of solutions should be
conducted in a certified chemical fume hood to minimize inhalation exposure.

e Procedure:
o Don all required PPE.
o Carefully weigh the required amount of iprodione.

o Slowly add the iprodione to the solvent (e.g., acetone, water) while stirring to avoid
splashing and dust generation.

o Ensure the container is securely capped after preparation.

o Clean all equipment used for preparation immediately.

Experimental Protocols

The following are examples of experimental methodologies that can be adapted for research
involving iprodione.

In Vitro Antifungal Activity Assay

This protocol is adapted from studies on the effect of iprodione on fungal mycelial growth.[5]
» Objective: To determine the inhibitory effect of iprodione on the growth of a specific fungus.
o Methodology:

o Media Preparation: Prepare potato dextrose agar (PDA) and amend with various
concentrations of iprodione (dissolved in a minimal amount of a suitable solvent like
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acetone). A control group with only the solvent should be included.

o Inoculation: Place a mycelial plug from an actively growing fungal culture onto the center
of each PDA plate.

o Incubation: Incubate the plates at the optimal growth temperature for the fungus.

o Data Collection: Measure the colony diameter at regular intervals until the fungal growth in
the control plate reaches the edge.

o Analysis: Calculate the percentage of growth inhibition for each iprodione concentration
compared to the control.

Investigation of Cellular Mechanisms

This protocol is based on research into the effects of iprodione on cellular pathways.[6]

» Objective: To investigate the effect of iprodione on cell viability and signaling pathways in a
cell culture model.

o Methodology:

o Cell Culture: Culture the desired cell line (e.g., porcine trophectoderm cells) under
standard conditions.

o Treatment: Expose the cells to various concentrations of iprodione for specific time
periods.

o Cell Viability Assay: Perform a cell viability assay (e.g., MTT or WST-1 assay) to determine
the cytotoxic effects of iprodione.

o Signaling Pathway Analysis: Conduct Western blotting or other molecular biology
techniques to analyze the expression and activation of proteins in relevant signaling
pathways, such as the PI3K/AKT and MAPK pathways.[6]

Disposal Plan
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Proper disposal of iprodione and associated waste is critical to prevent environmental
contamination.

Waste Segregation and Collection

e Solid Waste: Unused iprodione powder, contaminated gloves, paper towels, and other solid
materials should be collected in a designated, labeled hazardous waste container.

e Liquid Waste: Solutions containing iprodione and contaminated solvents should be collected
in a separate, labeled hazardous waste container for liquids.

o Sharps: Contaminated sharps (needles, scalpels) must be disposed of in a designated
sharps container.

Disposal Procedures

o Regulations: All waste must be disposed of in accordance with local, state, and federal
regulations for hazardous waste.[9]

o Professional Disposal: Contact your institution's Environmental Health and Safety (EHS)
office or a licensed hazardous waste disposal company for pickup and disposal of the
collected waste.

+ Phytobac System: For larger scale or agricultural settings, a "Phytobac" or bio-bed system,
which uses microorganisms to break down the pesticide, may be an option for disposal of
dilute rinse water, subject to local regulations.[10]

Spill Management

In the event of a spill, immediate and correct action is necessary to contain the hazard.

Spill Response

o Evacuate: Immediately alert others in the area and evacuate non-essential personnel.
o Ventilate: If safe to do so, increase ventilation in the area of the spill.

» PPE: Don the appropriate PPE, including respiratory protection, before re-entering the area.
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¢ Containment:

o Liquid Spills: Cover the spill with an inert absorbent material such as vermiculite, sand, or
cat litter.[7]

o Solid Spills: Gently cover the spill with a plastic sheet to prevent the powder from
becoming airborne.

e Cleanup:

o Carefully sweep or scoop up the absorbed liquid or solid material and place it into a
labeled hazardous waste container.

o Avoid creating dust.
e Decontamination:
o Clean the spill area with a detergent and water solution.

o For some pesticides, a bleach solution can be used for decontamination, but consult the
SDS and your EHS office first.[11][12]

o Collect all cleaning materials in the hazardous waste container.
o Reporting: Report the spill to your laboratory supervisor and EHS office.

Mechanism of Action: Signaling Pathway

Iprodione’s fungicidal activity is primarily through the inhibition of the MAP/Histidine-Kinase in
the osmotic signal transduction pathway in fungi.[9] This disruption interferes with cellular
processes essential for fungal growth.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.researchgate.net/publication/8447332_Effect_of_fungicide_iprodione_on_soil_bacterial_community
https://www.plantgrowthhormones.com/info/iprodione-introduction-25013758.html
https://www.thegoodscentscompany.com/data/rw1313701.html
https://downloads.regulations.gov/EPA-HQ-OPP-2012-0392-0062/content.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Simplified Fungal Osmotic Stress Signaling Pathway and Iprodione Inhibition
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Iprodione’s Inhibition of Fungal Osmotic Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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